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Compound of Interest

Compound Name: Direct Black 168

Cat. No.: B12375425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Direct Black 168 (CAS No.: 85631-88-5), a trisazo dye utilized in various industrial

applications. This document compiles available quantitative solubility data, details established

experimental protocols for solubility determination, and presents visual diagrams to illustrate

key concepts and workflows.

Core Concepts in Dye Solubility
The solubility of a dye like Direct Black 168 is a critical parameter influencing its application,

formulation, and environmental fate. It is governed by the principle of "like dissolves like,"

where the molecular structure of the dye and the solvent, including their polarity and capacity

for hydrogen bonding, dictate the extent of dissolution. Factors such as temperature, pH, and

the presence of other solutes can significantly impact solubility.

Quantitative Solubility Data for Direct Black 168
Quantitative solubility data for Direct Black 168 in a wide range of solvents is not extensively

documented in publicly available literature. However, based on technical data sheets and

available information, the following data has been compiled. It is important to note that the

solvent for the 25 g/L value was not specified but is presumed to be water.
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Solvent Temperature (°C) Solubility (g/L) Source(s)

Water Not Specified 25 [1]

Water 90 50 [2]

Water Not Specified Soluble [3][4]

Dimethyl Sulfoxide

(DMSO)
Not Specified Slightly Soluble [5]

Methanol Not Specified Slightly Soluble [5]

Note: The CAS number 83046-38-2 is sometimes listed as an alternative for Direct Black 168.

One source provides solubility data for this alternative CAS number in several organic solvents;

however, this data should be used with caution as it may not be representative of the primary

CAS number 85631-88-5.

Experimental Protocols for Solubility Determination
For researchers seeking to determine the solubility of Direct Black 168 in specific solvent

systems, the shake-flask method followed by spectrophotometric analysis is a widely accepted

and reliable protocol.

Shake-Flask Method for Equilibrium Solubility
Determination
This method is considered the gold standard for determining the equilibrium solubility of a

compound in a given solvent.

Objective: To determine the saturation concentration of Direct Black 168 in a solvent at a

controlled temperature.

Materials:

Direct Black 168 powder

Solvent of interest
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Volumetric flasks

Analytical balance

Shaking incubator or water bath with temperature control

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

UV-Vis Spectrophotometer

Cuvettes

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of Direct Black 168 to a

known volume of the solvent in a sealed container (e.g., a screw-cap vial or flask). The

amount of dye added should be more than what is expected to dissolve to ensure that a

saturated solution is formed.

Equilibration: Place the sealed container in a shaking incubator or water bath set to the

desired temperature. Agitate the mixture for a prolonged period (typically 24-48 hours) to

ensure that equilibrium is reached between the dissolved and undissolved dye.

Phase Separation: After equilibration, remove the container and allow it to stand at the set

temperature to let the undissolved solid settle. To effectively separate the solid from the liquid

phase, centrifuge the sample at a high speed.

Sample Extraction: Carefully withdraw a clear aliquot of the supernatant using a syringe. It is

crucial to avoid disturbing the solid pellet at the bottom.

Filtration: Filter the extracted supernatant through a chemically inert syringe filter (e.g., 0.22

µm PTFE) to remove any remaining microscopic particles. This step ensures that the

analyzed solution is free of undissolved solids.

Quantification (Spectrophotometry):
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Prepare a series of standard solutions of Direct Black 168 with known concentrations in

the same solvent.

Measure the absorbance of these standard solutions at the wavelength of maximum

absorbance (λmax) using a UV-Vis spectrophotometer.

Plot a calibration curve of absorbance versus concentration.

Dilute the filtered saturated solution to a concentration that falls within the linear range of

the calibration curve.

Measure the absorbance of the diluted sample and use the calibration curve to determine

its concentration.

Calculate the original concentration of the saturated solution by accounting for the dilution

factor.

Data Reporting: The solubility is typically reported in grams per liter (g/L) or moles per liter

(mol/L) at the specified temperature.

Visualizations
Factors Influencing Dye Solubility
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

